Cas no 2680682-53-3 (tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate)

• Product Name: tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate
• CAS No: 2680682-53-3
• MF: C₁₇H₂₅IN₂O₂
• MW: 416.297076940537
• CID: 5621093
• PubChem ID: 165928618
• Update Time: 2025-10-21

tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({1-[(4-iodophenyl)methyl]pyrrolidin-2-yl}methyl)carbamate
• 2680682-53-3
• EN300-28303812
• tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate

• Inchi： 1S/C17H25IN2O2/c1-17(2,3)22-16(21)19-11-15-5-4-10-20(15)12-13-6-8-14(18)9-7-13/h6-9,15H,4-5,10-12H2,1-3H3,(H,19,21)
• InChI Key： LTOUPHUCMYCUPN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CN1CCCC1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 416.09608g/mol
• Monoisotopic Mass: 416.09608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate (CAS No. 2680682-53-3)

The compound tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate (CAS No. 2680682-53-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidine ring, a 4-iodophenyl group, and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for iodinated aromatic compounds like tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate has surged due to their utility in radiolabeling and imaging agents. This compound’s 4-iodophenyl group is particularly advantageous for Positron Emission Tomography (PET) tracer development, a hot topic in modern diagnostic medicine. Additionally, its carbamate functionality provides stability and selectivity, making it a preferred choice for prodrug design and targeted drug delivery systems.

The synthesis of tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate involves multi-step organic reactions, including N-alkylation, carbamate formation, and aromatic iodination. These processes are optimized for high yield and purity, addressing the growing need for high-quality chemical intermediates in pharmaceutical manufacturing. The compound’s CAS No. 2680682-53-3 serves as a unique identifier, ensuring accurate referencing in patent filings and regulatory submissions.

From an SEO perspective, users frequently search for terms like "pyrrolidine derivatives in drug discovery", "iodinated compounds for PET imaging", and "carbamate-protected amines". These queries reflect the compound’s relevance in cutting-edge research. Moreover, the rise of AI-driven drug design has increased interest in structural analogs of tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate, as computational models predict their binding affinities and pharmacokinetic properties.

In conclusion, tert-butyl N-({1-(4-iodophenyl)methylpyrrolidin-2-yl}methyl)carbamate (CAS No. 2680682-53-3) represents a versatile and highly functionalized building block in medicinal chemistry. Its applications span from diagnostic imaging to therapeutic agent development, aligning with current trends in personalized medicine and precision healthcare. As research progresses, this compound is poised to play a pivotal role in advancing biopharmaceutical innovations.